Ethyl 2-[(piperidin-1-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-piperidin-1-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H26N2O3S/c1-2-23-18(22)16-13-8-4-5-9-14(13)24-17(16)19-15(21)12-20-10-6-3-7-11-20/h2-12H2,1H3,(H,19,21)
• InChI Key: TZTFPZGZHRQDDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CN3CCCCC3
• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol

Description

The compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

The synthesis of piperidine derivatives is a significant area of research in modern organic chemistry. Various intra- and intermolecular reactions lead to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperidine itself is a liquid at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific biological or pharmacological activity of the compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, so the mechanism could vary widely.

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, and new methods for their synthesis and functionalization are continually being developed. Future research may also focus on discovering new biological and pharmacological applications for these compounds.